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Compound of Interest

Compound Name: PLH1215

Cat. No.: B15608809

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and
is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.
Direct toxicological data for 3-(3-hydroxyphenyl)propionaldehyde is limited; therefore, this
profile relies heavily on data from structural analogues and read-across principles. All safety
and handling decisions should be made in accordance with established laboratory safety
protocols and after consulting official safety documentation.

Executive Summary

3-(3-hydroxyphenyl)propionaldehyde is an aromatic aldehyde with limited publicly available
safety and toxicity data. This technical guide provides a comprehensive overview of its potential
hazard profile based on a read-across approach from structurally similar compounds, including
its ortho- and para- isomers and the parent compound, 3-phenylpropionaldehyde. The
presence and position of the hydroxyl group on the phenyl ring appear to significantly influence
the toxicological properties of these molecules. Evidence from analogues suggests that 3-(3-
hydroxyphenyl)propionaldehyde may be toxic if swallowed and could be a skin and eye irritant.
This document summarizes the available data, outlines experimental methodologies for key
toxicological endpoints, and presents metabolic and mechanistic pathways to inform a
comprehensive understanding of its potential risks.

Chemical and Physical Properties
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Property Value Source

Chemical Name 3-(3-hydroxyphenyl)propanal PubChem[1]
CAS Number 26172-10-1 PubChem[1]
Molecular Formula CoH1002 PubChem[1]
Molecular Weight 150.17 g/mol PubChem[1]

Toxicological Profile (Data derived from Read-
Across)

Due to the scarcity of direct experimental data for 3-(3-hydroxyphenyl)propionaldehyde, a read-
across approach is necessary to estimate its toxicological properties. The most relevant
analogues are its isomers, 3-(2-hydroxyphenyl)propanal and 3-(4-hydroxyphenyl)propanal, and
its parent compound without the hydroxyl group, 3-phenylpropionaldehyde.

Read-Across Rationale: The structural similarity, particularly the presence of the propanal
functional group and the phenyl ring, suggests similar metabolic pathways and potential
biological targets. However, the position of the hydroxyl group can significantly impact
metabolic activation and detoxification, as well as the molecule's reactivity and interaction with
biological systems. Therefore, data from the hydroxylated isomers are considered more
indicative of the potential toxicity of the target compound than the non-hydroxylated parent.

Acute Toxicity

No direct acute toxicity data is available for 3-(3-hydroxyphenyl)propionaldehyde. However,
GHS classification data for its ortho- and para- isomers indicate a potential for significant acute
oral toxicity.
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Conclusion: Based on the high toxicity of its isomers, it is prudent to handle 3-(3-

hydroxyphenyl)propionaldehyde as a substance with high acute oral toxicity.

Skin Corrosion/lrritation

Direct data for 3-(3-hydroxyphenyl)propionaldehyde is not available. Data from the read-across

analogue 3-phenylpropionaldehyde suggests a potential for skin irritation.
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Conclusion: While one study on a diluted solution of 3-phenylpropionaldehyde showed no
irritation, another on the neat substance also indicated no irritation in rabbits. However, given
that aldehydes as a class can be irritating, and the GHS classification for 3-
phenylpropionaldehyde is "Causes skin irritation"[2], it is recommended to handle 3-(3-
hydroxyphenyl)propionaldehyde as a potential skin irritant.

Serious Eye Damage/Eye Irritation

No direct data is available for 3-(3-hydroxyphenyl)propionaldehyde. The read-across analogue
3-phenylpropionaldehyde is classified as causing serious eye irritation.

Analogue GHS Classification Source

3-Phenylpropionaldehyde Causes serious eye irritation The Good Scents Company[2]

Conclusion: 3-(3-hydroxyphenyl)propionaldehyde should be considered a potential serious eye
irritant.

Skin Sensitization

Limited data on the skin sensitization potential of 3-phenylpropionaldehyde suggests it may not
be a sensitizer.
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Conclusion: Based on limited data from a read-across analogue, the skin sensitization potential
of 3-(3-hydroxyphenyl)propionaldehyde is considered low. However, this should be confirmed
with further testing.

Genotoxicity/Mutagenicity

No direct genotoxicity data is available for 3-(3-hydroxyphenyl)propionaldehyde. Data for
propionaldehyde shows mixed results, with no mutagenicity in bacterial assays but some
evidence of weak mutagenic effects in mammalian cells in vitro.

Analogue Test Type System Result Source
) Salmonella )
Propionaldehyde = Ames Test o Negative OECD SIDSJ6]
typhimurium
) Mammalian Cell Weakly
Propionaldehyde CHO V79 ) OECD SIDSJ6]
Assay Mutagenic
_ Micronucleus Mouse Bone ,
Propionaldehyde o Negative OECD SIDSJ6]
Assay Marrow (in vivo)

Conclusion: The genotoxic potential of 3-(3-hydroxyphenyl)propionaldehyde is unknown. Given
the aldehyde functional group, which can be reactive with DNA, and the mixed results for
propionaldehyde, a potential for genotoxicity cannot be ruled out.

Repeated Dose Toxicity

No repeated dose toxicity studies were found for 3-(3-hydroxyphenyl)propionaldehyde. For the
analogue propionaldehyde, the primary effect of repeated exposure is local irritation.[7]

Metabolism and Toxicokinetics
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Phenylpropanoids are metabolized in plants and animals through a series of enzymatic
reactions.[8][9][10][11][12] In mammals, aldehydes are typically oxidized to carboxylic acids by
aldehyde dehydrogenases. Therefore, it is anticipated that 3-(3-
hydroxyphenyl)propionaldehyde is metabolized to 3-(3-hydroxyphenyl)propionic acid. This
metabolite has been reported to be formed by human microflora and may have biological
activity.[13]

G-(3-hydroxyphenyl)propionaldehyd9 Aldehyde Dehydrogenase PG-(3-hydroxyphenyl)propionic aci(D

Click to download full resolution via product page
Figure 1: Proposed metabolic pathway of 3-(3-hydroxyphenyl)propionaldehyde.

Experimental Protocols

The following are descriptions of standard OECD test guidelines relevant to the toxicological

endpoints discussed.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause reversible or irreversible
inflammatory changes to the skin.[14][15]
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Preparation

Albino Rabbit

(Shave test area (approx. 6 cmZD

Application
Apply 0.5 mL (liquid) or 0.5 g (solid)
of test substance to skin

'

Cover with gauze patch
(semi-occlusive dressing)

Observation

(Remove patch after 4 hours)

Score for erythema and edema at
1, 24, 48, and 72 hours

'

Observe for up to 14 days
for reversibility

Click to download full resolution via product page

Figure 2: Workflow for OECD 404 Acute Dermal Irritation/Corrosion study.
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Repeated Dose 28-day Oral Toxicity Study in Rodents
(OECD 407)

This study provides information on the potential health hazards arising from repeated oral

exposure to a substance over a 28-day period.[13][16][17][18][19]

Study Setup

(Rodents (e.g., rats), 5/sex/group)

(Control group + at least 3 dose groups)

Dosing Regimen

Gaily oral administration (gavage, diet, or waterD

(28 consecutive days)

Evaluation

(Clinical observations, body weight, food/water intake)

'

Hematology and clinical biochemistry

'

Gross necropsy and histopathology
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Figure 3: Workflow for OECD 407 Repeated Dose 28-day Oral Toxicity Study.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

This in vitro assay is used to assess the mutagenic potential of a substance by measuring its
ability to induce reverse mutations in several strains of Salmonella typhimurium and
Escherichia coli.[20][21][22][23]

Ames Test Procedure

Prepare bacterial strains Plate bacteria on minimal agar .
((e.g-, S. typhimurium, E. colinith test substance and histidine Incubate plates for 48-72 hours Count revertant colonies
With S9 mix
Without S9 mix

Click to download full resolution via product page
Figure 4: Simplified workflow for the Ames Test (OECD 471).

Conclusion and Recommendations

There is a significant data gap in the safety and toxicity profile of 3-(3-
hydroxyphenyl)propionaldehyde. Based on a conservative read-across from its ortho- and
para- isomers, this compound should be handled with caution, assuming it is toxic if swallowed
and a potential skin and serious eye irritant. The aldehyde functional group also suggests a
potential for respiratory irritation and genotoxicity that warrants further investigation.

For professionals in research and drug development, it is strongly recommended that
appropriate personal protective equipment (PPE), including gloves, lab coats, and eye
protection, be used when handling this compound. All work should be conducted in a well-
ventilated area or a chemical fume hood. Given the lack of data, any new studies on the
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biological activity of this compound should be preceded by a thorough risk assessment and,
where appropriate, in vitro toxicity screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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